Cas no 922052-80-0 (ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate)

Ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-5-carboxylate is a heterocyclic compound featuring a fused thiazolopyridine core linked to a substituted benzofuran moiety via an amide bond. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to its dual heterocyclic framework, which may enhance binding affinity and selectivity in biological targets. The ethoxy and ester functional groups offer synthetic versatility for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate in the development of bioactive molecules, particularly for applications in drug discovery and agrochemical research. The compound’s stability and purity are critical for reproducible experimental outcomes.
ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate structure
922052-80-0 structure
Product Name:ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate
CAS No:922052-80-0
MF:C20H21N3O5S
MW:415.46284365654
CID:6028495
PubChem ID:40946907
Update Time:2025-05-25

ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate
    • Thiazolo[5,4-c]pyridine-5(4H)-carboxylic acid, 2-[[(7-ethoxy-2-benzofuranyl)carbonyl]amino]-6,7-dihydro-, ethyl ester
    • 922052-80-0
    • ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
    • ethyl 2-(7-ethoxybenzofuran-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
    • F2265-1339
    • ethyl 2-[(7-ethoxy-1-benzofuran-2-carbonyl)amino]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
    • AKOS024633710
    • Inchi: 1S/C20H21N3O5S/c1-3-26-14-7-5-6-12-10-15(28-17(12)14)18(24)22-19-21-13-8-9-23(11-16(13)29-19)20(25)27-4-2/h5-7,10H,3-4,8-9,11H2,1-2H3,(H,21,22,24)
    • InChI Key: NCLKYQRFNCXFBI-UHFFFAOYSA-N
    • SMILES: C1N(C(OCC)=O)CCC2N=C(NC(C3=CC4=CC=CC(OCC)=C4O3)=O)SC1=2

Computed Properties

  • Exact Mass: 415.12019195g/mol
  • Monoisotopic Mass: 415.12019195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • Density: 1.382±0.06 g/cm3(Predicted)
  • pka: 6.23±0.20(Predicted)

ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate Pricemore >>

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Additional information on ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate

Research Brief on Ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate (CAS: 922052-80-0)

Recent studies on ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate (CAS: 922052-80-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzofuran-thiazolopyridine hybrid structure, has garnered attention for its promising pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate involves a multi-step process that leverages modern organic chemistry techniques. Recent advancements in catalytic methods have improved the yield and purity of the compound, making it more accessible for preclinical studies. Researchers have employed NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated that this compound exhibits significant inhibitory effects on key molecular targets involved in inflammatory pathways. For instance, it has been shown to suppress the activity of cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), which are critical mediators of inflammation. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to existing therapeutics.

Additionally, preliminary investigations into the anticancer properties of ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate have revealed its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer. The compound appears to act through the modulation of apoptotic proteins such as Bcl-2 and caspase-3, highlighting its potential as a targeted therapy for oncology. Further studies are needed to elucidate its pharmacokinetics and toxicological profile.

In the context of antimicrobial activity, this compound has shown efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. Its mechanism of action involves disruption of microbial cell membranes and inhibition of essential enzymes, making it a promising candidate for addressing antibiotic resistance. Researchers are currently exploring its synergistic effects with existing antibiotics to enhance therapeutic outcomes.

In conclusion, ethyl 2-(7-ethoxy-1-benzofuran-2-amido)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-5-carboxylate (CAS: 922052-80-0) represents a versatile and potent compound with broad applications in chemical biology and medicinal chemistry. Ongoing research aims to optimize its pharmacological properties and evaluate its safety and efficacy in clinical settings. The compound's unique structural features and multifaceted biological activities position it as a valuable asset in the development of next-generation therapeutics.

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